Cas no 220924-33-4 (Benzoic acid,3-[(1-methylpropyl)amino]-)

Benzoic acid,3-[(1-methylpropyl)amino]- structure
220924-33-4 structure
Product Name:Benzoic acid,3-[(1-methylpropyl)amino]-
CAS No:220924-33-4
MF:C11H15NO2
MW:193.242303133011
CID:244072
Update Time:2024-01-26

Benzoic acid,3-[(1-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-[(1-methylpropyl)amino]-
    • Benzoic acid, 3-[(1-methylpropyl)amino]- (9CI)
    • Inchi: 1S/C11H15NO2/c1-3-8(2)12-10-6-4-5-9(7-10)11(13)14/h4-8,12H,3H2,1-2H3,(H,13,14)
    • InChI Key: ZQJYCYIJBCDUFA-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(NC(C)CC)=C1

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • PSA: 49.33
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